Cas no 1042-59-7 (Pregn-5-en-3-ol,20-methyl-, (3b)-)

Pregn-5-en-3-ol,20-methyl-, (3b)- structure
1042-59-7 structure
Product Name:Pregn-5-en-3-ol,20-methyl-, (3b)-
CAS No:1042-59-7
MF:C22H36O
MW:316.52064704895
CID:169134
PubChem ID:150873
Update Time:2025-04-19

Pregn-5-en-3-ol,20-methyl-, (3b)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-3-ol,20-methyl-, (3b)-
    • 20-methylpregn-5-en-3 beta-ol
    • 20-methylpregn-5-en-3 β-ol
    • 20-Hete
    • 20-Hydroxy arachidonic acid
    • 20-hydroxy-5,8,11,14-eicosatetraenoic acid
    • 20-Hydroxyeicosatetraenoic acid
    • 20-Hydroxyicosatetraenoate
    • 20-Hydroxyicosatetraenoic acid
    • DSR-II-247-30
    • (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-propan-2-yl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 20-Methyl-5-pregnen-3beta-ol
    • DTXSID90908864
    • 23,24-Dinor-5-cholen-3-ol
    • 1042-59-7
    • 20-Methylpregn-5-en-3beta-ol
    • Pregn-5-en-3-ol, 20-methyl-, (3beta)-
    • 23,24-Dinorchol-5-en-3beta-ol
    • 20-Methylpregn-5-en-3-ol
    • Guneribol
    • Inchi: 1S/C22H36O/c1-14(2)18-7-8-19-17-6-5-15-13-16(23)9-11-21(15,3)20(17)10-12-22(18,19)4/h5,14,16-20,23H,6-13H2,1-4H3/t16-,17-,18+,19-,20-,21-,22+/m0/s1
    • InChI Key: COSKITFSCAETCX-BIBIXIOVSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 316.27700
  • Monoisotopic Mass: 316.276615768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 5.58230
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